2,6-dimethoxy-N-methylbenzamide

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 2,6-dimethoxy-N-methylbenzamide
• InChI: InChI=1S/C10H13NO3/c1-11-10(12)9-7(13-2)5-4-6-8(9)14-3/h4-6H,1-3H3,(H,11,12)
• InChI Key: MHEJRFLROTWAKE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC=C1OC)OC
• CAS No.: 21864-68-6

Description

2,6-dimethoxy-N-methylbenzamide: is a chemical compound with the molecular formula C₁₀H₁₃NO₃. Its systematic name reflects its structure: a benzene ring with two methoxy (OCH₃) groups at positions 2 and 6, along with an amide functional group (CONHCH₃) attached to the benzene ring. The compound’s CAS number is 21864-68-6 .

Preparation Methods

Synthetic Routes: The synthetic preparation of 2,6-dimethoxy-N-methylbenzamide involves several steps. One common approach is via the reaction of 2,6-dimethoxyaniline with methyl chloroformate (CH₃OCOCl) or methyl chloroacetate (CH₃COCH₂Cl) to form the amide linkage . The reaction proceeds as follows:

$$\text{2,6-dimethoxyaniline} + \text{methyl chloroformate} \rightarrow \text{this compound}$$2,6-dimethoxyaniline+methyl chloroformate→this compound

Industrial Production: While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale production. Optimization of reaction conditions, purification steps, and yield enhancement are crucial for efficient manufacturing.

Chemical Reactions Analysis

Reactivity:

2,6-dimethoxy-N-methylbenzamide: can undergo various chemical reactions due to its functional groups. Some notable reactions include:

Substitution Reactions: The amide functional group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The aromatic ring can undergo oxidation or reduction processes.

Acylation: The amide group can be acylated using acyl chlorides or anhydrides.

Common Reagents and Major Products:

Substitution: Reagents like ammonia or primary amines can replace the chlorine atom in the amide group, yielding substituted amides.

Oxidation: Mild oxidants like hydrogen peroxide (HO) can convert the methyl groups to carboxylic acids.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH) can reduce the nitro group to an amine.

Scientific Research Applications

2,6-dimethoxy-N-methylbenzamide: finds applications in various fields:

Chemistry: It serves as a building block for more complex molecules.

Biology: Researchers study its interactions with biological targets.

Medicine: Investigations explore its potential as a drug candidate.

Industry: It may be used in the synthesis of pharmaceuticals or agrochemicals.

Mechanism of Action

The exact mechanism by which 2,6-dimethoxy-N-methylbenzamide exerts its effects depends on its specific molecular targets. Further research is needed to elucidate these pathways comprehensively.

Comparison with Similar Compounds

While 2,6-dimethoxy-N-methylbenzamide is unique due to its specific substitution pattern, other related compounds include:

• 2,3-dimethoxy-N-methylbenzamide
• 3,5-dimethoxy-N-methylbenzamide
• 3,5-dimethoxy-4-methylbenzamide